2-Chloro-3-fluoro-5-hydroxybenzoic acid

• Molecular Formula: C7H4ClFO3
• Molecular Weight: 190.55 g/mol
• IUPAC Name: 2-chloro-3-fluoro-5-hydroxybenzoic acid
• InChI: InChI=1S/C7H4ClFO3/c8-6-4(7(11)12)1-3(10)2-5(6)9/h1-2,10H,(H,11,12)
• InChI Key: GTACTTKSHDOQCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(=O)O)Cl)F)O

Description

2-Chloro-3-fluoro-5-hydroxybenzoic acid is a halogenated benzoic acid derivative with a molecular formula of C₇H₄ClFO₃. The compound features a carboxylic acid group at position 1, a chlorine atom at position 2, a fluorine atom at position 3, and a hydroxyl group at position 5 on the benzene ring (Figure 1). This substitution pattern creates a unique electronic and steric environment, influencing its physicochemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-3-fluoro-5-hydroxy-benzoic acid typically involves multi-step organic reactions. One common method is the halogenation of 5-hydroxybenzoic acid, followed by selective fluorination and chlorination. The reaction conditions often include the use of halogenating agents such as chlorine gas or sodium hypochlorite for chlorination, and fluorinating agents like hydrogen fluoride or fluorine gas for fluorination. The reactions are usually carried out under controlled temperatures and pressures to ensure the desired substitution pattern.

Industrial Production Methods

In an industrial setting, the production of 2-chloro-3-fluoro-5-hydroxy-benzoic acid may involve large-scale halogenation processes using continuous flow reactors. These reactors allow for precise control over reaction conditions, leading to higher yields and purity of the final product. The use of catalysts and optimized reaction parameters can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-chloro-3-fluoro-5-hydroxy-benzoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carboxyl group, resulting in the formation of 2-chloro-3-fluoro-5-carboxybenzoic acid.

Reduction: The compound can be reduced to remove the halogen atoms, yielding 5-hydroxybenzoic acid.

Substitution: The chlorine and fluorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like ammonia (NH3) or amines can be used to replace the halogen atoms under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation with potassium permanganate can yield 2-chloro-3-fluoro-5-carboxybenzoic acid, while reduction with lithium aluminum hydride can produce 5-hydroxybenzoic acid.

Scientific Research Applications

2-chloro-3-fluoro-5-hydroxy-benzoic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules. Its unique substitution pattern makes it a valuable intermediate in organic synthesis.

Biology: The compound can be used in the study of enzyme-substrate interactions and as a probe for investigating biological pathways.

Industry: The compound is used in the production of specialty chemicals and materials, including dyes, pigments, and polymers.

Mechanism of Action

The mechanism by which 2-chloro-3-fluoro-5-hydroxy-benzoic acid exerts its effects depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The presence of the hydroxyl, chlorine, and fluorine groups can influence the compound’s binding affinity and specificity for its molecular targets. The exact pathways involved can vary, but typically include interactions with proteins and nucleic acids.

Comparison with Similar Compounds

3-Chloro-2,4-difluoro-5-hydroxybenzoic Acid

• Structure : Chlorine at position 3, fluorine at positions 2 and 4, hydroxyl at position 5.
• Synthesis : Synthesized via nitration, esterification, reduction, diazotization, and hydrolysis with a 70% overall yield .
• Applications: Critical intermediate for 3-quinolinecarboxylic acid antimicrobial agents .

5-Chloro-3-fluoro-2-hydroxybenzoic Acid

• Structure : Chlorine at position 5, fluorine at position 3, hydroxyl at position 2.
• Key Differences : Hydroxyl and chlorine positions are transposed relative to the target compound. This inversion may reduce steric hindrance near the carboxylic acid group, affecting solubility and coordination properties .

2-Chloro-5-hydroxybenzoic Acid

• Key Differences : Absence of fluorine at position 3 reduces electron-withdrawing effects, likely lowering acidity (pKa) compared to the fluorinated analog .

Physicochemical Properties

Compound Name	Molecular Formula	Substituent Positions	Key Properties (Inferred)
2-Chloro-3-fluoro-5-hydroxybenzoic acid	C₇H₄ClFO₃	2-Cl, 3-F, 5-OH	High acidity (due to adjacent halogens), moderate solubility in polar solvents
3-Chloro-2,4-difluoro-5-hydroxybenzoic acid	C₇H₃ClF₂O₃	3-Cl, 2-F, 4-F, 5-OH	Enhanced acidity (multiple halogens), 70% synthesis yield
5-Chloro-3-fluoro-2-hydroxybenzoic acid	C₇H₄ClFO₃	5-Cl, 3-F, 2-OH	Lower melting point due to reduced symmetry
2-Chloro-5-hydroxybenzoic acid	C₇H₅ClO₃	2-Cl, 5-OH	Lower reactivity in electrophilic substitution (no fluorine)